Calhex 231 hydrochloride

• IUPAC Name: 4-chloro-N-[(1S,2S)-2-[[(1R)-1-naphthalen-1-ylethyl]amino]cyclohexyl]benzamide;hydrochloride
• InChI: InChI=1S/C25H27ClN2O.ClH/c1-17(21-10-6-8-18-7-2-3-9-22(18)21)27-23-11-4-5-12-24(23)28-25(29)19-13-15-20(26)16-14-19;/h2-3,6-10,13-17,23-24,27H,4-5,11-12H2,1H3,(H,28,29);1H/t17-,23+,24+;/m1./s1
• InChI Key: KZPHZSFSFANQIS-GRFVZBLOSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC3CCCCC3NC(=O)C4=CC=C(C=C4)Cl.Cl
• Isomeric SMILES: C[C@H](C1=CC=CC2=CC=CC=C21)N[C@H]3CCCC[C@@H]3NC(=O)C4=CC=C(C=C4)Cl.Cl
• Molecular Formula: C25H28Cl2N2O
• Molecular Weight: 443.4 g/mol

Description

Calhex 231 hydrochloride is a potent negative allosteric modulator. It blocks increases in [3H]inositol phosphates elicited by activating the human wild-type CaSR transiently Ca2±sensing receptor. It can be used in the study of traumatic hemorrhagic shock (THS) and diabetic cardiomyopathy (DCM).

Molecular Structure Analysis

The empirical formula of Calhex 231 hydrochloride is C25H27ClN2O · HCl. Its molecular weight is 443.41. The IUPAC name is 4-chloro-N-[(1S,2R)-2-[[1-(1-naphthalenyl)ethyl]amino]cyclohexyl]benzamide.

Physical And Chemical Properties Analysis

Calhex 231 hydrochloride is a white to beige powder. It is soluble in DMSO at a concentration of 15 mg/mL. It should be stored in a desiccated condition at -20°C.

Scientific Research Applications

Calcium-Sensing Receptor (CaSR) Antagonist

Calhex 231 acts as a negative allosteric modulator of the CaSR. By blocking calcium-induced accumulation of inositol phosphate, it impacts cellular signaling pathways mediated by this receptor. Researchers have explored its effects in several areas:

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Traumatic Hemorrhagic Shock (THS) and Diabetic Cardiomyopathy (DCM)

Calhex 231 hydrochloride has been studied as a potent negative allosteric modulator that blocks increases in [3H]inositol phosphates elicited by activating the human wild-type CaSR transiently. .

Mechanism of Action

Target of Action

Calhex 231 hydrochloride is a potent negative allosteric modulator . Its primary target is the Calcium-Sensing Receptor (CaSR) . The CaSR is a G protein-coupled receptor that plays a fundamental role in extracellular calcium homeostasis in humans .

Mode of Action

Calhex 231 hydrochloride interacts with its target, the CaSR, by blocking the increases in inositol phosphates elicited by activating the human wild-type CaSR . It does this with an IC50 value of 0.39 μM .

Biochemical Pathways

Calhex 231 hydrochloride affects several biochemical pathways. It inhibits the Itch-ubiquitin proteasome and Transforming Growth Factor-β1 (TGF-β1)/Smads pathways . This inhibition results in the depression of the proliferation of cardiac fibroblasts and the reduction of collagen deposition .

Pharmacokinetics

It is soluble in dmso up to 15 mg/ml , which may influence its absorption and distribution in the body.

Result of Action

The action of Calhex 231 hydrochloride results in several molecular and cellular effects. It has been found to alleviate glucose-induced myocardial fibrosis . It also improves vascular function by inhibiting oxidative stress and miR-208a-mediated mitochondrial fission .

Action Environment

Safety and Hazards

Calhex 231 hydrochloride is classified as a combustible solid. It has a WGK of 3. The flash point is not applicable. For safe handling, ensure adequate ventilation and provide accessible safety shower and eye wash station. Personal protective equipment such as safety goggles with side-shields, protective gloves, and impervious clothing are recommended.